Cas no 1781073-49-1 (4-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione)

4-Chloro-5H,7H-6λ⁴-thieno[3,4-d]pyrimidine-6,6-dione is a heterocyclic compound featuring a fused thienopyrimidine scaffold with a chloro substituent at the 4-position and a sulfone group at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and organic synthesis. The chloro group enhances electrophilic substitution potential, while the sulfone moiety contributes to stability and further functionalization. Its rigid bicyclic framework is advantageous for designing bioactive molecules, particularly in the development of kinase inhibitors or other targeted therapeutics. The compound's well-defined crystalline form ensures consistent purity, facilitating reproducible results in research applications.

4-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione structure

1781073-49-1 structure

Product Name:4-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione

CAS No:1781073-49-1

MF:C₆H₅ClN₂O₂S

MW:204.634098768234

CID:5265763

Update Time:2026-03-09

4-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione Chemical and Physical Properties

Names and Identifiers

- Thieno[3,4-d]pyrimidine, 4-chloro-5,7-dihydro-, 6,6-dioxide
- 4-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione
- Inchi： 1S/C6H5ClN2O2S/c7-6-4-1-12(10,11)2-5(4)8-3-9-6/h3H,1-2H2
- InChI Key： QWHQQLMTHWAXLF-UHFFFAOYSA-N
- SMILES： C1=NC(Cl)=C2CS(=O)(=O)CC2=N1

4-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6560-100MG	4-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione	1781073-49-1	95%	100MG	￥ 1,603.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6560-250MG	4-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione	1781073-49-1	95%	250MG	￥ 2,560.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6560-500MG	4-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione	1781073-49-1	95%	500MG	￥ 4,270.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6560-1G	4-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione	1781073-49-1	95%	1g	￥ 6,402.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6560-5G	4-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione	1781073-49-1	95%	5g	￥ 19,206.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6560-100mg	4-chloro-5H,7H-6λ⁶-thieno[3,4-d]pyrimidine-6,6-dione	1781073-49-1	95%	100mg	￥1603.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6560-250mg	4-chloro-5H,7H-6λ⁶-thieno[3,4-d]pyrimidine-6,6-dione	1781073-49-1	95%	250mg	￥2559.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6560-500mg	4-chloro-5H,7H-6λ⁶-thieno[3,4-d]pyrimidine-6,6-dione	1781073-49-1	95%	500mg	￥4266.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6560-1g	4-chloro-5H,7H-6λ⁶-thieno[3,4-d]pyrimidine-6,6-dione	1781073-49-1	95%	1g	￥6397.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6560-5g	4-chloro-5H,7H-6λ⁶-thieno[3,4-d]pyrimidine-6,6-dione	1781073-49-1	95%	5g	￥19192.0	2024-04-23